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Compound of Interest

Compound Name: gamma-Caprolactone

Cat. No.: B1214175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
gamma-Caprolactone (γ-Caprolactone), also known as γ-hexalactone, is a five-membered

cyclic ester with the chemical formula C₆H₁₀O₂. This document provides a comprehensive

overview of its core chemical and physical properties, experimental protocols for its analysis

and polymerization, and its role in relevant biological pathways. It is intended to serve as a

technical resource for professionals in research, chemical synthesis, and drug development.

Core Chemical and Physical Properties
gamma-Caprolactone is a colorless liquid characterized by its distinct chemical structure,

featuring an ethyl group at the 5-position of the oxolan-2-one ring, which introduces a chiral

center.[1] It is a hydrophobic molecule with low solubility in water.[1]
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Property Value Reference

IUPAC Name 5-ethyloxolan-2-one [2]

Synonyms
γ-Hexalactone, 5-Ethyldihydro-

2(3H)-furanone, 4-Hexanolide
[1]

CAS Number 695-06-7 [3][4][5]

Molecular Formula C₆H₁₀O₂ [3][5]

Molecular Weight 114.14 g/mol [1][5]

Appearance Colorless liquid [1]

InChI Key
JBFHTYHTHYHCDJ-

UHFFFAOYSA-N
[4][6]

Physical and Chemical Constants
Property Value Reference

Melting Point -18 °C [3][7]

Boiling Point 219-220 °C [1][7]

Density 1.023 g/mL at 25 °C [1][4]

Flash Point 98.3 °C (closed cup) [3][4]

Refractive Index (n20/D) 1.432 - 1.439 [3][4]

Vapor Pressure 0.2 ± 0.4 mmHg at 25°C [3]

LogP 0.26 - 0.498 [3][6]

Solubility
Low water solubility, soluble in

organic solvents like DMSO.
[1]

Spectroscopic Data
Structural characterization of gamma-Caprolactone is critical for its identification and purity

assessment. The primary techniques include NMR, IR, and Mass Spectrometry.
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NMR Spectroscopy
¹H-NMR: The proton NMR spectrum provides information on the hydrogen environments in

the molecule. Data is available in the Human Metabolome Database.[5][8]

¹³C-NMR: The carbon-13 NMR spectrum reveals the different carbon environments. Data is

available in the Human Metabolome Database.[6]

Infrared (IR) Spectroscopy
The most prominent feature in the IR spectrum of gamma-Caprolactone is the strong

absorption band corresponding to the lactone carbonyl (C=O) stretch, which typically appears

around 1770 cm⁻¹.[1]

Mass Spectrometry (MS)
Electron Ionization (EI) mass spectrometry of gamma-Caprolactone shows a molecular ion

peak [M]⁺ at m/z 114, corresponding to its molecular weight. A prominent fragment is observed

at m/z 85.[9]

Chemical Reactivity and Polymerization
gamma-Caprolactone's reactivity is dominated by its lactone ring.

Ring-Opening Polymerization (ROP)
Like other γ-lactones, the five-membered ring of gamma-Caprolactone has low ring strain,

which makes its homopolymerization thermodynamically unfavorable and challenging under

normal conditions.[1] However, it readily undergoes ring-opening copolymerization with other

more strained cyclic esters, such as ε-caprolactone.[1] This allows for the synthesis of

functional aliphatic polyesters where the incorporation of gamma-Caprolactone units can

modify the properties of the final polymer, such as its degradation rate.[1][10]

Hydrolysis
The ester linkage in the lactone ring is susceptible to hydrolysis, particularly under acidic or

basic conditions, which opens the ring to form 4-hydroxyhexanoic acid. This reaction is also a

key step in its biological degradation.
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Experimental Protocols
Protocol: Copolymerization of ε-Caprolactone and γ-
Caprolactone via ROP
This protocol describes a general procedure for the synthesis of poly(ε-caprolactone-co-γ-

caprolactone) using a tin-based catalyst.

Materials:

ε-Caprolactone (CL), dried and distilled

γ-Caprolactone (GCL), dried and distilled

Stannous octoate (Sn(Oct)₂) catalyst

Benzyl alcohol (BnOH) initiator

Anhydrous toluene

Methanol

Schlenk flask and line

Argon gas supply

Procedure:

A Schlenk flask is charged with the desired molar ratio of ε-caprolactone and γ-caprolactone.

Anhydrous toluene is added as a solvent.

The initiator, benzyl alcohol, is added to the flask.

The reaction mixture is degassed with argon for approximately 10-15 minutes.

The catalyst, Sn(Oct)₂, is introduced into the reaction vessel under an argon atmosphere.[11]

The flask is sealed and immersed in a preheated oil bath at 110-120 °C.[12][13]
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The polymerization is allowed to proceed for a specified time (e.g., 18-24 hours) with

constant stirring.[12]

The reaction is terminated by cooling the flask to room temperature.

The polymer is dissolved in a suitable solvent (e.g., dichloromethane) and precipitated in a

large excess of cold methanol.[13]

The resulting copolymer is collected by filtration and dried under vacuum to a constant

weight.

Characterization: The resulting copolymer can be characterized by ¹H-NMR to determine the

incorporation of each monomer and by Gel Permeation Chromatography (GPC) to determine

molecular weight and polydispersity.

Protocol: Analysis by High-Performance Liquid
Chromatography (HPLC)
This outlines a general reverse-phase HPLC method for the analysis of gamma-Caprolactone.

Instrumentation:

HPLC system with UV detector

Reverse-phase column (e.g., Newcrom R1)[14]

Mobile Phase:

A mixture of acetonitrile (MeCN) and water.[14]

An acid modifier such as phosphoric acid or, for MS compatibility, formic acid is typically

added.[14]

Procedure:

Prepare a standard stock solution of gamma-Caprolactone in the mobile phase.

Prepare working standards by serial dilution of the stock solution.
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Prepare samples by dissolving or diluting them in the mobile phase.

Set the HPLC system with an appropriate flow rate and column temperature.

Inject the standards and samples onto the column.

Monitor the elution of gamma-Caprolactone using a UV detector at a suitable wavelength.

Quantify the amount of gamma-Caprolactone in the samples by comparing the peak areas

with the calibration curve generated from the standards.

Biological Pathways and Interactions
gamma-Caprolactone is not just a synthetic monomer; it also plays specific roles in biological

systems.

Catabolism in Rhodococcus erythropolis
gamma-Caprolactone acts as a biostimulant, promoting the growth of the biocontrol agent

Rhodococcus erythropolis.[1][4] This bacterium can assimilate and use GCL as a carbon

source. The metabolic pathway begins with the hydrolysis of the lactone ring by the enzyme

lactonase QsdA. The resulting open-chain form is then degraded through β- and ω-oxidation

pathways, ultimately feeding into the Krebs cycle.[1][4]

Caption: Catabolic pathway of γ-Caprolactone in Rhodococcus erythropolis.

Substrate for Paraoxonase 1 (PON1)
gamma-Caprolactone is a known substrate for Paraoxonase 1 (PON1), a high-density

lipoprotein (HDL)-associated enzyme.[15] The native activity of PON1 is considered to be

lactonase activity, and it efficiently hydrolyzes the ester bond in γ-lactones.[2] This interaction is

significant in the context of human metabolism and detoxification pathways.

Caption: Enzymatic hydrolysis of γ-Caprolactone by Paraoxonase 1 (PON1).

Safety and Handling
gamma-Caprolactone is classified as a combustible liquid and can cause eye irritation.[4][16]
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Handling: Avoid all personal contact, including inhalation. Wear protective clothing, gloves,

and safety glasses with side shields.[8]

Storage: Store in a cool, dry, well-ventilated area in original, tightly sealed containers. Keep

away from ignition sources and incompatible materials such as strong oxidizing agents.[8]

First Aid: In case of eye contact, rinse immediately with fresh running water. If skin contact

occurs, flush with running water. If inhaled, move to fresh air.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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